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Compound of Interest

Compound Name: Fenoxasulfone

Cat. No.: B1440672

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fenoxasulfone is a pre-emergence herbicide belonging to the isoxazoline class of chemistry. It
is effective for the control of a wide range of annual grasses and broadleaf weeds in various
cropping systems, particularly in paddy rice. Developed by Kumiai Chemical Industry Co., Ltd.,
fenoxasulfone offers long-lasting residual activity and a favorable toxicological and
environmental profile. This document provides detailed application notes and protocols for the
development and evaluation of fenoxasulfone-based herbicide formulations.

Mechanism of Action

Fenoxasulfone's primary mode of action is the inhibition of very-long-chain fatty acid (VLCFA)
biosynthesis. Specifically, it targets and inhibits the activity of VLCFA elongases (VLCFAES),
which are crucial enzymes in the elongation of fatty acid chains beyond C18. This inhibition
disrupts the formation of essential lipids required for cell membrane integrity, cuticle formation,
and overall plant growth, ultimately leading to weed death.
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 To cite this document: BenchChem. [Application Notes and Protocols for Fenoxasulfone-
Based Herbicide Formulations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1440672#development-of-fenoxasulfone-based-
herbicide-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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